2-(2,4-dimethylphenyl)-N-(2-methylbenzo[d]thiazol-5-yl)acetamide

• IUPAC Name: 2-(2,4-dimethylphenyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide
• InChI: InChI=1S/C18H18N2OS/c1-11-4-5-14(12(2)8-11)9-18(21)20-15-6-7-17-16(10-15)19-13(3)22-17/h4-8,10H,9H2,1-3H3,(H,20,21)
• InChI Key: VIAOQYOQJKOUAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CC(=O)NC2=CC3=C(C=C2)SC(=N3)C)C
• Molecular Formula: C18H18N2OS
• Molecular Weight: 310.4 g/mol

Description

“2-(2,4-dimethylphenyl)-N-(2-methylbenzo[d]thiazol-5-yl)acetamide” is a compound that contains a thiazole ring. Thiazoles are important heterocyclics exhibiting diverse biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects.

Molecular Structure Analysis

Thiazole is a five-membered heterocyclic compound which contains three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of 2-(2,4-dimethylphenyl)-N-(2-methylbenzo[d]thiazol-5-yl)acetamide:

Organic Light-Emitting Diodes (OLEDs)

This compound has been explored as a potential material for OLEDs due to its excellent photophysical properties. It exhibits strong luminescence and good thermal stability, making it suitable for use as a dopant emitter in OLED devices. .

Photovoltaic Cells

The compound’s unique electronic properties make it a candidate for use in photovoltaic cells. Its ability to absorb light and convert it into electrical energy can be harnessed in solar cells. .

Electroluminescent Devices

In addition to OLEDs, this compound is also explored for use in other electroluminescent devices. Its ability to emit light under an electric field can be utilized in various display technologies and lighting applications. The compound’s high efficiency and color purity are beneficial for developing advanced electroluminescent materials.

These diverse applications highlight the compound’s versatility and potential in various scientific and industrial fields. If you have any specific questions or need further details on any of these applications, feel free to ask!

X-MOLX-MOL : X-MOL : X-MOL : X-MOL : X-MOL : X-MOL : X-MOL

Future Directions

Thiazoles continue to be a focus of research due to their diverse biological activities and potential therapeutic applications. Future research may explore new thiazole derivatives, including “2-(2,4-dimethylphenyl)-N-(2-methylbenzo[d]thiazol-5-yl)acetamide”, for their potential biological activities and applications.